Cas no 159686-99-4 (2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile)

2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile structure
159686-99-4 structure
Product Name:2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile
CAS No:159686-99-4
MF:C11H10N4
MW:198.22390127182
CID:1107028
PubChem ID:19709759
Update Time:2025-04-20

2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile
    • 2-Amino-5-(4-methylimidazol-1-yl)benzonitrile
    • SCHEMBL1828556
    • 4-(4-methyl-1H-imidazol-1-yl)-2-cyanoaniline
    • DB-346774
    • 159686-99-4
    • CQHKVZVVOTWIED-UHFFFAOYSA-N
    • Inchi: 1S/C11H10N4/c1-8-6-15(7-14-8)10-2-3-11(13)9(4-10)5-12/h2-4,6-7H,13H2,1H3
    • InChI Key: CQHKVZVVOTWIED-UHFFFAOYSA-N
    • SMILES: N1(C=NC(C)=C1)C1C=CC(=C(C#N)C=1)N

Computed Properties

  • Exact Mass: 198.090546336g/mol
  • Monoisotopic Mass: 198.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 67.6Ų
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